1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide
Overview
Description
1-(3-Fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide, also known as FHMMS, is a small molecule drug that has been studied for its potential therapeutic applications. FHMMS is a sulfonamide derivative with a 3-fluorophenyl group, a 2-hydroxy-3-methoxy-2-methylpropyl group, and a methanesulfonamide group. This drug has been investigated for its potential use as an anti-inflammatory, antimicrobial, and antifungal agent.
Scientific Research Applications
1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide has been studied for its potential therapeutic applications in a number of scientific research areas. It has been investigated for its anti-inflammatory, antimicrobial, and antifungal properties. Studies have also suggested that 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide may have potential applications in the treatment of various types of cancer. In addition, 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide has been studied for its potential use as an anti-diabetic agent.
Mechanism of Action
The mechanism of action of 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide is not fully understood. However, studies have suggested that this drug may act by inhibiting the activity of cyclooxygenase-2 (COX-2) enzymes. This inhibition of COX-2 enzymes may lead to the anti-inflammatory, antimicrobial, and antifungal effects of 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide. In addition, 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide may also act by inhibiting the activity of other enzymes, such as lipoxygenase and cyclooxygenase-1 (COX-1).
Biochemical and Physiological Effects
1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide has been studied for its potential biochemical and physiological effects. Studies have suggested that this drug may inhibit the activity of COX-2 enzymes, leading to anti-inflammatory, antimicrobial, and antifungal effects. In addition, 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide may also act by inhibiting the activity of other enzymes, such as lipoxygenase and COX-1. Studies have also suggested that 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide may have potential applications in the treatment of various types of cancer.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide in laboratory experiments include its low cost, easy availability, and its ability to be synthesized using a variety of methods. Additionally, 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide has been studied for its potential therapeutic applications, making it a useful tool for research. However, there are some limitations to using 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide in laboratory experiments. For example, its mechanism of action is not fully understood and there is still a need for further research to understand its full potential.
Future Directions
Given the potential therapeutic applications of 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide, there are a number of future directions for research. These include further investigation into its mechanism of action and the development of more effective methods of synthesis. Additionally, further research into the biochemical and physiological effects of 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide is needed to understand its full therapeutic potential. Additionally, research into its potential applications in the treatment of various types of cancer is also needed. Finally, research into its potential use as an anti-diabetic agent is also needed.
Synthesis Methods
1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide can be synthesized using a variety of methods, including condensation reactions, alkylation reactions, and chemical oxidation. The most commonly used method is the condensation reaction between 3-fluorophenyl-2-methylpropylsulfonamide and 2-hydroxy-3-methoxy-2-methylpropylchloride. This reaction is usually carried out in the presence of an acid catalyst and yields 1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide as a white powder.
properties
IUPAC Name |
1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18FNO4S/c1-12(15,9-18-2)8-14-19(16,17)7-10-4-3-5-11(13)6-10/h3-6,14-15H,7-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REGCWLBWDNYCDF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNS(=O)(=O)CC1=CC(=CC=C1)F)(COC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18FNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-fluorophenyl)-N-(2-hydroxy-3-methoxy-2-methylpropyl)methanesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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